N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-(4-propan-2-ylphenyl)urea
• InChI: InChI=1S/C18H20N2O3/c1-12(2)14-4-6-15(7-5-14)20-18(21)19-10-13-3-8-16-17(9-13)23-11-22-16/h3-9,12H,10-11H2,1-2H3,(H2,19,20,21)
• InChI Key: FUSFWQYMJFGRBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• Solubility: <0.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea, also known as BDBI, is a compound that has been gaining attention in scientific research due to its potential therapeutic properties. BDBI is a urea derivative that has been synthesized and studied for its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea has also been shown to induce apoptosis, or programmed cell death, in cancer cells. The exact mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea is an area of ongoing research.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cancer cell proliferation. N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea has also been shown to have neuroprotective effects and to improve cognitive function. Additionally, N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea has been shown to have antidiabetic and cardioprotective effects.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea has several advantages for lab experiments. It is easy to synthesize and purify, and it has been shown to be stable under various conditions. N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea has also been shown to have low toxicity and to be well-tolerated in animal models. However, there are limitations to using N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its optimal dosage and administration.

Future Directions

There are several future directions for the study of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea. One area of research is the development of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea as a potential therapeutic agent for various diseases and conditions. Another area of research is the elucidation of its mechanism of action and the identification of its molecular targets. Additionally, the optimization of its synthesis method and the development of new analogs of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea are areas of ongoing research. Overall, the study of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea has the potential to lead to the development of new therapeutics for various diseases and conditions.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea has been studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea has been studied in vitro and in vivo for its effects on various cell lines and animal models. The scientific research application of N-(1,3-benzodioxol-5-ylmethyl)-N'-(4-isopropylphenyl)urea is extensive, and it has been studied for its potential use in treating various diseases and conditions.